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Compound of Interest

Compound Name: Halosulfuron

Cat. No.: B143276

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the environmental impact of halosulfuron-
methyl and other selected sulfonylurea herbicides. The information is compiled from various
scientific sources and regulatory documents to assist researchers and environmental scientists
in evaluating the ecological footprint of these widely used agricultural chemicals.

Executive Summary

Sulfonylurea herbicides are a class of acetolactate synthase (ALS) inhibitors used for broad-
spectrum weed control at low application rates.[1] While effective, their environmental fate and
potential impact on non-target organisms are of significant concern. This guide focuses on a
comparative analysis of halosulfuron-methyl against other prominent sulfonylureas such as
chlorsulfuron, metsulfuron-methyl, nicosulfuron, and rimsulfuron. The comparison covers key
environmental parameters including soil persistence, aquatic toxicity, and effects on non-target
terrestrial organisms.

Comparative Environmental Fate and Ecotoxicity

The environmental behavior and ecotoxicological profiles of sulfonylurea herbicides are
influenced by factors such as soil pH, organic matter content, and temperature.[2][3][4] The
following tables summarize key quantitative data for halosulfuron-methyl and other selected
sulfonylureas.
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Soil Persistence and Mobility

The persistence of sulfonylurea herbicides in soil is a critical factor in determining their potential
for carryover injury to rotational crops and contamination of water resources. Degradation
occurs through chemical hydrolysis and microbial action, with soil pH being a dominant
influencing factor.[2][3][4]
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Soil Organic
. . Carbon Groundwater Key Factors
. Soil Half-life . _ .
Herbicide Sorption Ubiquity Score Influencing
(DT50) (days) . .
Coefficient (GUS) Persistence
(Koc) (mLI/g)
Adsorption is
negatively
correlated with
pH (6.0-8.0) and
Halosulfuron-
8.1-10.9[5] 105 - 173[5] <19 positively
methyl .
correlated with
organic matter
and clay content.
[5]
] Persistence
Potential to leach )
Moderately increases with
Chlorsulfuron ] - to ) )
persistent[6] higher soil pH.[2]
groundwater[6]

[3]4]

Metsulfuron- 14 - 180 (typical

methyl 30)[7]

Low affinity for
binding to soil

particles

High potential to
leach to

groundwater[7]

Breakdown is
faster in moist,
warm, acidic
soils.[7][8]

Not expected to
) persist, except in
Nicosulfuron ) )
anaerobic soll

conditions[9]

Very mobile in
sandy loam and

silt loam soils[10]

Breaks down
through microbial
action and
chemical
reaction with

water.[9]

Aerobic: 21

(average)

Rimsulfuron

49

Rapidly
hydrolyzes in
aqueous

solutions.[11]

Aquatic Ecotoxicity
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Due to their mobility, sulfonylurea herbicides can contaminate surface and groundwater, posing
a risk to aquatic ecosystems. Non-target aquatic plants are particularly sensitive.

Freshwater Aquatic Plants
. Freshwater Invertebrates (e.g.,
Herbicide . . Algae (EC50)
Fish (LC50) (Daphnia Duckweed)
magna) (LC50) (EC50)
Highly toxic to Highly toxic to

Halosulfuron- o o
Low toxicity[12] Low toxicity[12] green algae[12] duckweed[12]

methyl
[13] [13]
>250 ppm (trout, 370 ppm (48 hr)
Chlorsulfuron ) - -
bluegill)[14][15] [14]
Low risk at Lowest chronic: Lowest chronic:
Metsulfuron-
current use - 0.054 pg/L 0.054 pg/L
methyl
patterns[7] (NOEC) (NOEC)
>1000 ppm
) (rainbow trout,
Nicosulfuron ] ] >1000 ppm[10] Not a concern[9] Not a concern[9]
bluegill sunfish)
[10]
NOAEC: 0.00009 EC50:0.0116
) > 195,000 > 195,000
Rimsulfuron mg/L (green mg/L (Lemna
HO/L[16] HO/L[16]

algae)[17] gibba)[17]

Terrestrial Ecotoxicity

The impact on non-target terrestrial organisms is another important aspect of the environmental
risk assessment of these herbicides.
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o Avian Acute Oral Honeybee Acute .

Herbicide Earthworm Toxicity
LD50 Contact LD50

Halosulfuron-methyl Low toxicity[12] Low toxicity[12]
>5000 mg/kg (quail, o

Chlorsulfuron Low toxicity[15]
duck)[14][15]

Metsulfuron-methyl Low toxicity[8] Low toxicity[8] Low toxicity[8]

_ >2000 mg/kg
Nicosulfuron _ _ >20 u g/bee [10] Not a concern[9]
(Bobwhite Quail)[10]

Rimsulfuron Low toxicity[17] Low toxicity[17]

Experimental Protocols

Detailed experimental methodologies are crucial for the accurate assessment of environmental
impact. The following provides an overview of common protocols cited in the literature for key
experiments.

Soil Adsorption/Desorption and Degradation Studies

Objective: To determine the persistence and mobility of the herbicide in different soil types.
Methodology: Batch equilibrium studies are commonly employed.

» Soil Collection and Preparation: Soils with varying characteristics (pH, organic matter, clay
content) are collected and characterized.

» Herbicide Solution Preparation: A stock solution of the herbicide is prepared in a suitable
solvent.

o Adsorption Experiment:
o Known weights of soil are placed in centrifuge tubes.
o A specific volume of the herbicide solution is added to each tube.

o The tubes are agitated for a set period (e.g., 24 hours) to reach equilibrium.
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o The tubes are then centrifuged, and the supernatant is collected.

e Analysis: The concentration of the herbicide in the supernatant is determined using
techniques like High-Performance Liquid Chromatography (HPLC).[11][18] The amount of
herbicide adsorbed to the soil is calculated by the difference between the initial and final
concentrations in the solution.

o Degradation Experiment (Half-life determination):

o Soil samples are treated with the herbicide and incubated under controlled conditions
(temperature, moisture).

o Sub-samples are taken at regular intervals over a period of time.

o The concentration of the herbicide in the soil is extracted and quantified to determine the
rate of degradation and calculate the half-life (DT50).[5][19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Halosulfuron vs. Other Sulfonylureas: A Comparative
Environmental Impact Assessment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143276#environmental-impact-assessment-of-
halosulfuron-versus-other-sulfonylureas]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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